3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione

• IUPAC Name: 3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione
• InChI: InChI=1S/C12H14N2O2S/c1-2-14-10(15)12(13-11(14)16)6-3-4-9-8(12)5-7-17-9/h5,7H,2-4,6H2,1H3,(H,13,16)
• InChI Key: SNSFFLYZAWMHFM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2(CCCC3=C2C=CS3)NC1=O
• Molecular Formula: C12H14N2O2S
• Molecular Weight: 250.32 g/mol

Description

3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione, also known as ESI, is a synthetic compound that has been gaining attention in the field of medicinal chemistry due to its potential therapeutic applications. ESI is a member of the spirocyclic family of compounds and has a unique structure that allows it to interact with biological systems in a specific manner.

Mechanism of Action

The mechanism of action of 3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione is not fully understood, but it is believed to interact with specific cellular targets to exert its therapeutic effects. This compound has been shown to inhibit the activity of certain enzymes and proteins involved in cell signaling pathways, which may contribute to its anti-cancer and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. In diabetes research, this compound has been shown to improve glucose tolerance and insulin sensitivity by increasing the uptake of glucose by muscle cells. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione in lab experiments is its relatively simple synthesis method, which allows for easy access to the compound. Additionally, this compound has been shown to have a range of therapeutic applications, making it a versatile compound for research. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for research on 3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione. One area of interest is the development of more potent and selective analogs of this compound for use in cancer and neurodegenerative disorder research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its interaction with cellular targets. Finally, clinical trials are needed to determine the safety and efficacy of this compound in humans for its potential therapeutic applications.

Synthesis Methods

The synthesis of 3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione involves the reaction of 2-aminothiophenol with ethyl 2-bromoacetate to form 3-ethylthio-5H-1-benzothiophene-2-carboxylic acid ethyl ester. This intermediate is then reacted with hydrazine hydrate to form the final product, this compound. The synthesis of this compound is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3'-ethylspiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. This compound has also been studied for its potential use in the treatment of diabetes, as it has been shown to improve glucose tolerance and insulin sensitivity in animal models. In neurodegenerative disorder research, this compound has been shown to have neuroprotective effects and improve cognitive function in animal models.